Cas no 104795-88-2 (Benzo[b]thiophene-2-carboxylic acid, 3-(1-methylethoxy)-)

• Product Name: Benzo[b]thiophene-2-carboxylic acid, 3-(1-methylethoxy)-
• CAS No: 104795-88-2
• MF: C₁₂H₁₂O₃S
• MW: 236.286882400513
• CID: 1146011
• Update Time: 2024-07-26

Benzo[b]thiophene-2-carboxylic acid, 3-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylic acid, 3-(1-methylethoxy)-

• Inchi： 1S/C12H12O3S/c1-7(2)15-10-8-5-3-4-6-9(8)16-11(10)12(13)14/h3-7H,1-2H3,(H,13,14)
• InChI Key： DFVVZTPKAWLSLR-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(OC(C)C)=C(C(O)=O)S2

Computed Properties

• Exact Mass: 342.09264

Experimental Properties

• Density: 1.291±0.06 g/cm3(Predicted)
• Boiling Point: 403.6±25.0 °C(Predicted)
• PSA: 55.76
• pka: 3.52±0.30(Predicted)